Cas no 89071-74-9 (2(3H)-Benzoxazolone, 5-(1,1-dimethylethyl)-7-methyl-)

• Product Name: 2(3H)-Benzoxazolone, 5-(1,1-dimethylethyl)-7-methyl-
• CAS No: 89071-74-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 613560
• PubChem ID: 13206866
• Update Time: 2025-04-19

2(3H)-Benzoxazolone, 5-(1,1-dimethylethyl)-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 5-(1,1-dimethylethyl)-7-methyl-
• 5-tert-butyl-7-methyl-3H-1,3-benzoxazol-2-one
• AKOS011655301
• 89071-74-9
• DTXSID90527756
• 5-tert-Butyl-7-methyl-1,3-benzoxazol-2(3H)-one

• Inchi： 1S/C12H15NO2/c1-7-5-8(12(2,3)4)6-9-10(7)15-11(14)13-9/h5-6H,1-4H3,(H,13,14)
• InChI Key： ZICSVMGKQZWESJ-UHFFFAOYSA-N
• SMILES： O1C(NC2=C1C(C)=CC(=C2)C(C)(C)C)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų